Cas no 578-85-8 (1-Naphthol-3,6-disulfonic acid)

1-Naphthol-3,6-disulfonic acid Properties

Names and Identifiers

• 1-Naphthol-3,6-disulfonic acid
• 1-hydroxy-3,6-naphthalenedisulfonate
• 1-Hydroxy-3,6-naphthalenedisulfonic acid
• 1-Hydroxynaphthalene-3,6-bissulfonic acid
• 1-Hydroxynaphthalene-3,6-disulfonic acid
• 1-Naphthol-3,6-disul
• 1-Naphthol-3,6-disulfonic
• 1-naphthol-3,6-disulphonic acid
• 4-Hydroxy-2,7-Naphthalenedisulfonic Acid
• 4-hydroxynaphthalene-2,7-disulfonic acid
• 4-hydroxynaphthalene-2,7-disulphonic acid
• hydroxynaphthalene-3,6-disulfonic acid
• Sodium1-naphthol-3,6-disulfonate
• 4-oxidanylnaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-
• NSC-8627
• SCHEMBL465086
• 4-hydroxynaphthalene-2,7-disulfonicacid
• 1-Naphthol,6-disulfo-
• 2, 4-hydroxy-
• A831660
• 1-Naphthol, 3,6-disulfo-
• EINECS 209-432-6
• AKOS015897333
• NS00033806
• FT-0618723
• NSC 8627
• 578-85-8
• DTXSID3060370
• NSC8627
• +Expand

• InChIKey： TZBROGJRQUABOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O7S2/c11-10-5-8(19(15,16)17)4-6-3-7(18(12,13)14)1-2-9(6)10/h1-5,11H,(H,12,13,14)(H,15,16,17)
• SMILES： OC1=CC(S(=O)(O)=O)=CC2=CC(S(=O)(O)=O)=CC=C12

Computed Properties

• Exact Mass: 303.97100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 303.971144
• Heavy Atom Count: 19
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 146

Experimental Properties

• LogP: 3.20040
• PSA: 145.73000
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• FEMA: 2680
• Density: 1.816